Cas no 38628-51-2 (4-(2-carboxyethyl)benzoic acid)

• Product Name: 4-(2-carboxyethyl)benzoic acid
• CAS No: 38628-51-2
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00016560
• CID: 89313
• PubChem ID: 854054
• Update Time: 2025-10-16

4-(2-carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Carboxyethyl)benzoic acid
• 3-(4-Carboxyphenyl)propionic acid
• 3-(4-Carboxylphenyl)propionic acid
• 3-(4-Carboxyphenyl)propanoic acid
• 4-Carboxyhydrocinnamic acid
• Benzenepropanoic acid, 4-carboxy-
• PubChem19268
• 4-Carboxybenzenepropionic acid
• Carboxyphenylpropionicacid; 985
• Benzenepropanoic acid,4-carboxy-
• QSPCOYVUYYFWAU-UHFFFAOYSA-N
• SBB068267
• 4-(3-hydrox
• 4-(3-hydroxy-3-oxopropyl)benzoic acid
• 38628-51-2
• SY032042
• EN300-146251
• 4-(2-Carboxyethyl)benzoicacid
• DTXSID40357540
• SCHEMBL264975
• AC-5069
• 3-(4-Carboxyphenyl)propionic acid, 97%
• FT-0652741
• F9995-0938
• MFCD00016560
• CS-0003853
• A824207
• AS-60110
• AKOS002182515
• 4-(2-carboxyethyl)benzoic acid

• MDL： MFCD00016560
• Inchi： 1S/C10H10O4/c11-9(12)6-3-7-1-4-8(5-2-7)10(13)14/h1-2,4-5H,3,6H2,(H,11,12)(H,13,14)
• InChI Key： QSPCOYVUYYFWAU-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(C(=O)O)=CC=1)=O
• BRN： 3271796

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: powder
• Density: 1.33
• Melting Point: 289-293 °C (lit.)
• Boiling Point: 406.1°C at 760 mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.585
• PSA: 74.60000
• LogP: 1.40200
• Solubility: Not determined

4-(2-carboxyethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(2-carboxyethyl)benzoic acid

4-(2-Carboxyethyl)benzoic Acid: A Comprehensive Overview

The compound 4-(2-carboxyethyl)benzoic acid, identified by the CAS number 38628-51-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a 2-carboxyethyl substituent. The benzoic acid group, a benzene ring with a carboxylic acid functional group, is a common structural element in many biologically active compounds. The 2-carboxyethyl group adds further complexity to the molecule, enhancing its potential for participation in various chemical reactions and biological interactions.

Recent studies have highlighted the versatility of 4-(2-carboxyethyl)benzoic acid in both synthetic and natural systems. Its ability to form hydrogen bonds due to the presence of multiple carboxylic acid groups makes it an excellent candidate for applications in drug design and materials science. For instance, researchers have explored its use as a building block for constructing bioactive molecules, such as antibiotics and anti-inflammatory agents. The compound's structural flexibility allows for easy modification, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In the realm of materials science, 4-(2-carboxyethyl)benzoic acid has shown promise as a precursor for the synthesis of advanced polymers and coatings. Its carboxylic acid groups can participate in polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how this compound can be used to develop biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications.

The synthesis of 4-(2-carboxyethyl)benzoic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by hydrolysis to introduce the carboxylic acid group. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. Additionally, green chemistry principles have been integrated into its synthesis pathways, reducing environmental impact and enhancing sustainability.

From a biological standpoint, 4-(2-carboxyethyl)benzoic acid has been studied for its potential role in metabolic pathways. Its ability to act as a precursor for other bioactive molecules suggests its involvement in various physiological processes. Recent research has also explored its antioxidant properties, which could be harnessed in developing nutraceuticals and cosmeceuticals aimed at combating oxidative stress-related conditions.

In conclusion, 4-(2-carboxyethyl)benzoic acid, with its CAS number 38628-51-2, stands out as a versatile and valuable compound in contemporary chemical research. Its applications span across drug discovery, materials science, and sustainable chemistry, underscoring its importance in advancing technological and biomedical frontiers. As research continues to uncover new dimensions of this molecule's potential, it is poised to play an even greater role in shaping future innovations.